Cas no 1806660-96-7 (Ethyl 3-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate)

• Product Name: Ethyl 3-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate
• CAS No: 1806660-96-7
• MF: C₁₄H₁₅ClO₆
• MW: 314.718303918839
• CID: 4958213
• Update Time: 2025-05-23

Ethyl 3-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate

• Inchi： 1S/C14H15ClO6/c1-2-21-14(20)9-5-3-4-8(12(17)13(18)19)11(9)10(16)6-7-15/h3-5,12,17H,2,6-7H2,1H3,(H,18,19)
• InChI Key： ICQWMTJKXCGCTJ-UHFFFAOYSA-N
• SMILES： ClCCC(C1C(C(=O)OCC)=CC=CC=1C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 397
• XLogP3: 1.3
• Topological Polar Surface Area: 101

Additional information on Ethyl 3-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate

Ethyl 3-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate: A Comprehensive Overview

Ethyl 3-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate, with the CAS number 1806660-96-7, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of benzoates, which are widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzoate backbone with specific substituents that confer it with distinctive reactivity and functionality.

The name Ethyl 3-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate reveals several key structural features. The benzoate group serves as the central aromatic ring, while the substituents at positions 2 and 3 introduce functional groups that enhance its chemical versatility. The carboxy(hydroxy)methyl group at position 3 introduces both hydroxyl and carboxylic acid functionalities, which can participate in hydrogen bonding and other intermolecular interactions. Meanwhile, the 3-chloropropanoyl group at position 2 introduces a chlorine atom, which can influence the compound's electronic properties and reactivity.

Recent studies have highlighted the potential of this compound in drug design and development. Its unique structure allows for the modulation of pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Researchers have explored its ability to act as a prodrug or a drug delivery system component due to its reactive functional groups. For instance, the hydroxyl group can undergo glycosylation or other bioconjugation reactions, enabling targeted drug delivery systems.

In addition to its pharmaceutical applications, Ethyl 3-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate has shown promise in agrochemicals. Its ability to interact with biological systems makes it a candidate for herbicides or pesticides. The chlorine atom in the structure can enhance its stability under environmental conditions, making it suitable for agricultural applications where persistence is required.

From a synthetic perspective, this compound is typically synthesized through multi-step organic reactions involving Friedel-Crafts acylation and subsequent functionalization of the aromatic ring. The introduction of the hydroxyl and carboxylic acid groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

The environmental impact of Ethyl 3-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate has also been a topic of interest. Studies have shown that it undergoes biodegradation under specific environmental conditions, reducing its potential as an environmental pollutant. However, further research is needed to fully understand its ecological footprint and ensure sustainable practices in its production and use.

In conclusion, Ethyl 3-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate (CAS No: 1806660-96-7) is a versatile compound with a wide range of potential applications across multiple industries. Its unique structure and functional groups make it an attractive candidate for drug development, agrochemicals, and advanced materials. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in modern chemistry.